Cas no 91291-66-6 (3-Amino-4,4,4-trifluorobutyric Acid Hydrochloride)

• Product Name: 3-Amino-4,4,4-trifluorobutyric Acid Hydrochloride
• CAS No: 91291-66-6
• MF: C₄H₇ClF₃NO₂
• MW: 193.552090883255
• MDL: MFCD00181951
• CID: 799559
• PubChem ID: 14442472
• Update Time: 2025-04-19

3-Amino-4,4,4-trifluorobutyric Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-amino-4,4,4-trifluoro-, hydrochloride (1:1)
• 2-Amino-4,4,4-trifluoro-n-butyric acid hydrochloride
• 3-Amino-4,4,4-Trifluorobutyric Acid Hydrochloride
• 2-Amino-4,4,4-trifluorobutanoic acid hydrochloride
• 2-AMINO-4,4,4-TRIFLUOROBUTYRIC ACID HYDROCHLORIDE
• 3-Amino-4,4,4-trifluorobutyricacidHCl
• aminotrifluorobutyricacidhydrochloride
• 3-AMINO-4,4,4-TRIFLUOROBUTANOIC ACID HCL
• 3-amino-4,4,4-trifluorobutanoic acid hydrochloride
• 3-amino-4,4,4-trifluorobutanoic acid;hydrochloride
• AKOS008025631
• Z56782526
• MFCD00181951
• 91291-66-6
• AT24414
• EN300-301135
• FT-0614960
• Butanoic acid, 3-amino-4,4,4-trifluoro-, hydrochloride
• 3-Amino-4,4,4-trifluorobutyric Acid Hydrochloride

• MDL： MFCD00181951
• Inchi： 1S/C4H6F3NO2.ClH/c5-4(6,7)2(8)1-3(9)10;/h2H,1,8H2,(H,9,10);1H
• InChI Key： MRMARVCQZOYQPI-UHFFFAOYSA-N
• SMILES： Cl.FC(C(CC(=O)O)N)(F)F

Computed Properties

• Exact Mass: 193.01200
• Monoisotopic Mass: 193.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 197-199°C
• Boiling Point: 185.2°Cat760mmHg
• Flash Point: 65.8°C
• PSA: 63.32000
• LogP: 1.85300
• Solubility: Not determined

3-Amino-4,4,4-trifluorobutyric Acid Hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT